Cas no 88661-09-0 (Phenol, 2,2'-dithiobis[4-propyl-)

• Product name: Phenol, 2,2'-dithiobis[4-propyl-
• CAS No: 88661-09-0
• MF: C₁₈H₂₂O₂S₂
• MW: 334.496082782745
• CID: 625201
• PubChem ID: 71319388

Phenol, 2,2'-dithiobis[4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-[(2-hydroxy-5-propylphenyl)disulfanyl]-4-propylphenol
• 88661-09-0
• DTXSID50749412
• 2,2'-Disulfanediylbis(4-propylphenol)
• Phenol, 2,2'-dithiobis[4-propyl-

• Inchi： InChI=1S/C18H22O2S2/c1-3-5-13-7-9-15(19)17(11-13)21-22-18-12-14(6-4-2)8-10-16(18)20/h7-12,19-20H,3-6H2,1-2H3
• InChI Key： VVNMDMALSBBOQX-UHFFFAOYSA-N
• SMILES： CCCC1=CC(=C(C=C1)O)SSC2=C(C=CC(=C2)CCC)O

Computed Properties

• Exact Mass: 334.10612229g/mol
• Monoisotopic Mass: 334.10612229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 91.1Ų